Cas no 2228492-68-8 (3-{bicyclo2.2.1heptan-2-yl}oxolane-2,5-dione)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}oxolane-2,5-dione
• CAS No: 2228492-68-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5993482
• PubChem ID: 21335935
• Update Time: 2025-05-21

3-{bicyclo2.2.1heptan-2-yl}oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yl}oxolane-2,5-dione
• 2228492-68-8
• EN300-1750595
• 3-{bicyclo[2.2.1]heptan-2-yl}oxolane-2,5-dione

• Inchi： 1S/C11H14O3/c12-10-5-9(11(13)14-10)8-4-6-1-2-7(8)3-6/h6-9H,1-5H2
• InChI Key： YHXXXWOFZOTWJA-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-{bicyclo2.2.1heptan-2-yl}oxolane-2,5-dione

Comprehensive Overview of 3-{bicyclo[2.2.1]heptan-2-yl}oxolane-2,5-dione (CAS No. 2228492-68-8)

In the realm of organic chemistry and advanced material science, 3-{bicyclo[2.2.1]heptan-2-yl}oxolane-2,5-dione (CAS No. 2228492-68-8) has emerged as a compound of significant interest. This bicyclic derivative, characterized by its unique oxolane-2,5-dione moiety, is increasingly studied for its potential applications in polymer synthesis, pharmaceutical intermediates, and specialty chemicals. Researchers and industry professionals are actively exploring its reactivity, stability, and compatibility with modern green chemistry principles, aligning with global trends toward sustainable innovation.

The structural complexity of 3-{bicyclo[2.2.1]heptan-2-yl}oxolane-2,5-dione offers a versatile platform for chemical modifications. Its bicyclo[2.2.1]heptane (norbornane) framework provides rigidity, while the oxolane-2,5-dione ring introduces functional handles for further derivatization. Such features make it a candidate for designing high-performance polymers, such as biodegradable plastics or thermosetting resins, addressing the growing demand for eco-friendly materials in packaging and automotive industries.

Recent advancements in catalysis and flow chemistry have further amplified the relevance of this compound. For instance, its potential as a monomer in ring-opening polymerization (ROP) reactions is under investigation, with studies focusing on optimizing reaction conditions to minimize energy consumption—a key concern in carbon footprint reduction strategies. These developments resonate with frequent search queries like "sustainable polymer synthesis 2024" or "norbornane derivatives applications," reflecting market curiosity.

From a pharmacological perspective, the bicyclo[2.2.1]heptane scaffold is known for its bioactivity, prompting inquiries into whether CAS No. 2228492-68-8 could serve as a precursor for drug discovery. While current research is preliminary, its structural similarity to bioactive motifs has sparked discussions in forums and publications, particularly around "novel heterocyclic compounds in medicine." However, rigorous toxicological studies are essential before any therapeutic claims can be made.

Analytical challenges associated with 3-{bicyclo[2.2.1]heptan-2-yl}oxolane-2,5-dione include its characterization via NMR spectroscopy and mass spectrometry, topics frequently searched by chemists. Computational tools like DFT calculations are also employed to predict its behavior, catering to the rising interest in "computational chemistry for small molecules." Such interdisciplinary approaches highlight the compound's role in bridging experimental and theoretical research.

In industrial settings, scalability remains a critical consideration. Patents and publications on "cost-effective synthesis of bicyclic lactones" often reference derivatives like this compound, emphasizing the need for scalable routes that align with circular economy goals. Manufacturers are particularly attentive to optimizing atom economy and reducing waste, reflecting broader environmental regulations.

To conclude, 3-{bicyclo[2.2.1]heptan-2-yl}oxolane-2,5-dione (CAS No. 2228492-68-8) represents a nexus of innovation across multiple disciplines. Its dual utility in materials science and potential pharmaceutical relevance positions it as a compound to watch in coming years, especially as industries prioritize sustainability and efficiency. Ongoing research will likely uncover new dimensions of its applicability, answering today’s search trends while shaping tomorrow’s scientific inquiries.